5-Acetyl-2-(2-butenylsulfanyl)-6-methylnicotinonitrile
Description
5-Acetyl-2-(2-butenylsulfanyl)-6-methylnicotinonitrile (5-ASMNN) is a synthetic compound derived from nicotinonitrile, a nitrogenous base, and is formed by the acetylation of the sulfanyl group at position 6 of the nicotinonitrile molecule. 5-ASMNN is an important synthetic molecule used in a variety of scientific research applications, such as biochemical and physiological studies. It is also used in laboratory experiments to study the mechanism of action of various compounds.
Scientific Research Applications
Synthesis and Chemical Transformations
The scientific research applications of 5-Acetyl-2-(2-butenylsulfanyl)-6-methylnicotinonitrile primarily revolve around its role in the synthesis of various heterocyclic compounds and their derivatives. This chemical serves as a precursor in complex chemical reactions, contributing to the creation of novel compounds with potential biological and pharmacological activities.
Synthesis of Pyrido[2,3-d]pyrimidines : Acetylation of 2-arylamino-5-carbethoxy-6-methylnicotinonitriles leads to N-acetyl derivatives, which can cyclize to form 1-aryl-1,4-dihydro-6-carbethoxy-2,7-dimethyl-4-oxopyrido[2,3-d]pyrimidines. These compounds can further be converted into carboxylic and hydroxamic acids, showcasing the versatility of the initial compound in synthesizing complex structures (Deyanov, Gavrilov, & Konshin, 1992).
Formation of Aminonicotinonitriles and Diaminopyridines : Through base-catalyzed ring transformation of 2H-pyran-2-ones, this compound is involved in the efficient synthesis of 2-amino-6-aryl-4-methylsulfanylnicotinonitriles and their derivatives. This highlights its role in creating compounds with potential for further chemical manipulation and investigation into their biological activities (Farhanullah, Agarwal, Goel, & Ram, 2003).
properties
IUPAC Name |
5-acetyl-2-[(E)-but-2-enyl]sulfanyl-6-methylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2OS/c1-4-5-6-17-13-11(8-14)7-12(10(3)16)9(2)15-13/h4-5,7H,6H2,1-3H3/b5-4+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKHZZDGNKVIAJE-SNAWJCMRSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CCSC1=NC(=C(C=C1C#N)C(=O)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/CSC1=NC(=C(C=C1C#N)C(=O)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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